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Compound of Interest

Compound Name: Cyclopropyltributylstannane

Cat. No.: B177447 Get Quote

Cyclopropyltributylstannane: A Technical Guide
to its Physical Properties
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the known physical properties of

Cyclopropyltributylstannane (CAS No. 17857-70-4), a key organotin compound utilized in a

variety of organic synthesis applications, most notably in Stille cross-coupling reactions. While

experimental data for some physical properties of this compound are not readily available in

public literature, this document outlines the predicted values and provides detailed,

standardized experimental protocols for their determination in a laboratory setting.

Quantitative Data Summary
The following table summarizes the available physical property data for

Cyclopropyltributylstannane. It is important to note that the boiling point is a predicted value

and awaits experimental verification. No experimental data for density has been found in a

comprehensive literature search.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b177447?utm_src=pdf-interest
https://www.benchchem.com/product/b177447?utm_src=pdf-body
https://www.benchchem.com/product/b177447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Data Type

Boiling Point 318.0 ± 25.0 °C Predicted

Density No data available -

Experimental Protocols for Physical Property
Determination
For researchers requiring precise, experimentally determined values for the boiling point and

density of Cyclopropyltributylstannane, the following established methodologies are

recommended.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For an accurate determination, the Thiele tube method is a common and effective

technique, particularly for small sample volumes.

Protocol: Thiele Tube Method

Sample Preparation: Fill a small test tube or a Durham tube to about half-full with

Cyclopropyltributylstannane.

Capillary Tube Insertion: Seal one end of a capillary tube using a flame. Place the capillary

tube into the sample tube with the open end down and the sealed end protruding above the

liquid surface.

Apparatus Assembly: Attach the sample tube to a thermometer using a rubber band or wire,

ensuring the sample is level with the thermometer bulb.

Heating: Immerse the thermometer and the attached sample tube into the mineral oil bath of

a Thiele tube. The oil level should be above the side arm to ensure proper heat circulation.

Observation: Gently heat the side arm of the Thiele tube with a Bunsen burner or a micro-

burner. As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.
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Boiling Point Identification: Continue heating until a steady and rapid stream of bubbles is

observed. Turn off the heat and allow the apparatus to cool slowly. The boiling point is the

temperature at which the bubbling ceases and the liquid begins to enter the capillary tube.

Recording: Record the temperature at which the liquid enters the capillary tube. For

accuracy, it is advisable to repeat the measurement.
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Figure 1: Experimental workflow for boiling point determination using the Thiele tube method.

Determination of Density
The density of a liquid is its mass per unit volume. A straightforward and accurate method for

determining the density of a liquid involves the use of a pycnometer or, for a less rigorous but

still effective measurement, a graduated cylinder and a precision balance.

Protocol: Mass and Volume Measurement

Mass of Empty Container: Accurately weigh a clean and dry graduated cylinder or

pycnometer on an analytical balance. Record this mass.

Volume of Liquid: Carefully add a known volume of Cyclopropyltributylstannane to the

graduated cylinder (e.g., 10 mL). If using a pycnometer, fill it to its calibrated volume.

Mass of Container and Liquid: Weigh the graduated cylinder or pycnometer containing the

liquid and record the total mass.

Calculation:

Calculate the mass of the liquid by subtracting the mass of the empty container from the

total mass.
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Calculate the density by dividing the mass of the liquid by its volume.

Density (ρ) = Mass (m) / Volume (V)

Temperature: Record the ambient temperature at which the measurement is performed, as

density is temperature-dependent.

Replication: For improved accuracy, repeat the measurement at least two more times and

calculate the average density.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Weigh empty
graduated cylinder (m1)

Add known volume (V)
of Cyclopropyltributylstannane

Weigh cylinder with
liquid (m2)

Calculate mass of liquid
(m = m2 - m1)

Calculate density
(ρ = m / V)

Record ambient
temperature

End

Click to download full resolution via product page

Figure 2: Experimental workflow for determining the density of a liquid.
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[https://www.benchchem.com/product/b177447#physical-properties-of-
cyclopropyltributylstannane-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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